Cas no 2248280-65-9 (5-[(4-Bromopyrazol-1-yl)methyl]thiophene-2-carbaldehyde)

• Product Name: 5-[(4-Bromopyrazol-1-yl)methyl]thiophene-2-carbaldehyde
• CAS No: 2248280-65-9
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 6168323
• PubChem ID: 137941415
• Update Time: 2024-01-06

5-[(4-Bromopyrazol-1-yl)methyl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Bromopyrazol-1-yl)methyl]thiophene-2-carbaldehyde
• 2248280-65-9
• 5-[(4-bromo-1H-pyrazol-1-yl)methyl]thiophene-2-carbaldehyde
• EN300-6508671

• Inchi： 1S/C9H7BrN2OS/c10-7-3-11-12(4-7)5-8-1-2-9(6-13)14-8/h1-4,6H,5H2
• InChI Key： PSTHQWFGQPOROB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 269.94625g/mol
• Monoisotopic Mass: 269.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų